Neocarrahexaose 24,41,43,45-tetra-*sulfa TE tetrasod

• Molecular Formula: C36H52Na4O40S4
• Molecular Weight: 1345.0 g/mol
• IUPAC Name: tetrasodium;[(2R,3S,4R,5R,6S)-4-[[(1R,3R,4R,5S,8S)-4,8-dihydroxy-2,6-dioxabicyclo[3.2.1]octan-3-yl]oxy]-6-[[(1R,3R,4R,5S,8S)-3-[(2S,3R,4R,5S,6R)-2-[[(1R,3R,4R,5R,8S)-3-[(3R,4R,5S,6R)-2,3-dihydroxy-6-(hydroxymethyl)-5-sulfonatooxyoxan-4-yl]oxy-4-hydroxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-3-hydroxy-6-(hydroxymethyl)-5-sulfonatooxyoxan-4-yl]oxy-4-sulfonatooxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-5-hydroxy-2-(hydroxymethyl)oxan-3-yl] sulfate
• InChI: InChI=1S/C36H56O40S4.4Na/c37-1-7-21(73-77(47,48)49)26(14(41)31(46)62-7)70-33-16(43)25-19(11(66-33)5-60-25)68-34-18(45)28(23(9(3-39)63-34)75-79(53,54)55)72-36-30(76-80(56,57)58)29-20(12(67-36)6-61-29)69-35-17(44)27(22(8(2-38)64-35)74-78(50,51)52)71-32-15(42)24-13(40)10(65-32)4-59-24;;;;/h7-46H,1-6H2,(H,47,48,49)(H,50,51,52)(H,53,54,55)(H,56,57,58);;;;/q;4*+1/p-4/t7-,8-,9-,10-,11-,12-,13+,14-,15-,16-,17-,18-,19+,20+,21+,22+,23+,24+,25-,26-,27-,28-,29+,30-,31?,32-,33-,34+,35+,36-;;;;/m1..../s1
• InChI Key: WEACNJKQOZYXLT-OELUPXFBSA-J
• Isomeric SMILES: C1[C@@H]2[C@@H]([C@H](O1)[C@H]([C@H](O2)O[C@@H]3[C@H]([C@@H](O[C@@H]([C@@H]3OS(=O)(=O)[O-])CO)O[C@H]4[C@H]5CO[C@@H]4[C@H]([C@H](O5)O[C@@H]6[C@H]([C@@H](O[C@@H]([C@@H]6OS(=O)(=O)[O-])CO)O[C@H]7[C@H]8CO[C@@H]7[C@H]([C@H](O8)O[C@H]9[C@H]([C@H](OC([C@@H]9O)O)CO)OS(=O)(=O)[O-])O)O)OS(=O)(=O)[O-])O)O)O.[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: C1C2C(C(O1)C(C(O2)OC3C(C(OC(C3OS(=O)(=O)[O-])CO)OC4C5COC4C(C(O5)OC6C(C(OC(C6OS(=O)(=O)[O-])CO)OC7C8COC7C(C(O8)OC9C(C(OC(C9OS(=O)(=O)[O-])CO)O)O)O)O)OS(=O)(=O)[O-])O)O)O.[Na+].[Na+].[Na+].[Na+]

Description

Neocarrahexaose 24,41,43,45-tetrasulfate (referred to here as NCH-TS) is a sulfated oligosaccharide derived from carrageenan, a linear sulfated polysaccharide extracted from red seaweeds such as Gigartina skottsbergii . This compound is characterized by a hexameric backbone of galactose residues with sulfate groups positioned at carbons 24, 41, 43, and 43.

NCH-TS is commercially available as a research chemical (e.g., Sigma Chemical Co., product code N 8139) and is often utilized in studies exploring sulfated polysaccharide-protein interactions or enzymatic degradation pathways .

Comparison with Similar Compounds

Key Structural and Functional Differences

Compound Name	DP	Sulfation Positions	Molecular Weight (Da)*	Key Applications/Findings	Source
Neocarrabiose 41-sulfate	2	41	~500–600	Model substrate for carrageenase studies	Sigma (N-8511)
Neocarratetraose 41,43-disulfate	4	41, 43	~1,000–1,200	Antiviral activity against herpes simplex	Sigma (N 8136)
NCH-TS	6	24, 41, 43, 45	~1,800–2,000	Protein binding, anticoagulant assays	Sigma (N 8139)
Neocarraoctaose 41,43,45,47-tetrasulfate	8	41, 43, 45, 47	~2,500–2,800	High-affinity binding to growth factors	Sigma (N 8393)
Neocarradodecaose 41,43,45,47,49,411-hexasulfate	12	41, 43, 45, 47, 49, 411	~3,500–4,000	Enhanced anticoagulant activity compared to heparin	Sigma (N 8511)

*Molecular weights are approximate and based on typical sulfated galactose oligomers.